Cas no 2648924-92-7 ((2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid)

• Product Name: (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid
• CAS No: 2648924-92-7
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6041867
• PubChem ID: 165515385
• Update Time: 2025-06-08

(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid
• (2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methylbutanoic acid
• 2648924-92-7
• EN300-1514929

• Inchi： 1S/C26H32N2O5/c1-15(2)22(13-23(29)28-24(16(3)4)25(30)31)27-26(32)33-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,15-16,21-22,24H,13-14H2,1-4H3,(H,27,32)(H,28,29)(H,30,31)/t22?,24-/m1/s1
• InChI Key： ZAMQULDBSFWDNX-SYIFMXBLSA-N
• SMILES： O(C(NC(CC(N[C@@H](C(=O)O)C(C)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid

(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid (CAS No. 2648924-92-7): An Overview

(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid (CAS No. 2648924-92-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the development of novel therapeutic agents.

The Fmoc protection group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild conditions and its ease of removal. The presence of this group in (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid ensures that the amino functionality remains protected during the synthesis process, preventing unwanted side reactions and ensuring high yields of the desired product.

Recent studies have highlighted the importance of this compound in the development of peptide-based drugs. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-protected amino acids, including (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid, are essential for the synthesis of peptides with enhanced stability and bioavailability. These peptides have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

The structural complexity of (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid also makes it an ideal candidate for use in combinatorial chemistry. Combinatorial libraries generated using this compound can be screened for a wide range of biological activities, accelerating the drug discovery process. A 2020 study in the Bioorganic & Medicinal Chemistry Letters reported the successful use of Fmoc-protected amino acids to create diverse peptide libraries, which were then tested for their ability to inhibit specific enzymes involved in disease pathways.

In addition to its applications in drug development, (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid has also been explored for its potential in diagnostic imaging. The Fmoc group can be modified to incorporate imaging agents such as fluorophores or radiolabels, allowing for real-time monitoring of peptide-protein interactions in living systems. This approach has significant implications for understanding disease mechanisms and developing targeted therapies.

The synthesis of (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid involves several steps, including the protection of the amino group with Fmoc, followed by coupling with other amino acids or functional groups. Advanced techniques such as microwave-assisted synthesis and automated peptide synthesizers have been employed to optimize these processes, reducing reaction times and improving overall efficiency.

The purity and quality of (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid are critical for its successful application in research and development. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to ensure that the compound meets stringent purity standards. These analytical methods also help in characterizing any impurities or by-products that may affect the performance of the final product.

In conclusion, (2R)-2-3-{(9H-fluoren-9-yloxycarbonyl)amino}-4-methylpentanoylamino}-3-methylbutanoic acid (CAS No. 2648924-92-7) is a versatile and valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique properties make it an essential tool for advancing our understanding of biological systems and developing innovative therapeutic strategies. As research continues to evolve, this compound is likely to play an increasingly important role in the future of drug discovery and development.